Cas no 649757-55-1 (2-Thiophenecarboxylic acid, 3-amino-5-(3,4-dichlorophenyl)-)

• Product Name: 2-Thiophenecarboxylic acid, 3-amino-5-(3,4-dichlorophenyl)-
• CAS No: 649757-55-1
• MF: C₁₁H₇Cl₂NO₂S
• MW: 288.149779558182
• CID: 409991
• PubChem ID: 71377614
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 3-amino-5-(3,4-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-amino-5-(3,4-dichlorophenyl)-
• 3-amino-5-(3,4-dichlorophenyl)thiophene-2-carboxylic acid
• AKOS021356953
• DTXSID80800247
• 649757-55-1

• Inchi： 1S/C11H7Cl2NO2S/c12-6-2-1-5(3-7(6)13)9-4-8(14)10(17-9)11(15)16/h1-4H,14H2,(H,15,16)
• InChI Key： HYSQTYSYSMOAPF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CC(=C(C(=O)O)S1)N)Cl

Computed Properties

• Exact Mass: 286.95761
• Monoisotopic Mass: 286.9574550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 63.32